Cas no 768344-67-8 (2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione)

2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione structure
768344-67-8 structure
Product Name:2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione
CAS No:768344-67-8
MF:C8H12N2O2
MW:168.193081855774
CID:551096
Update Time:2023-11-21

2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-
    • 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-(9CI)
    • 2-methyl-3a,4,5,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-1,3-dione
    • 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-2-methyl-
    • 2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
    • 2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione
    • Inchi: 1S/C8H12N2O2/c1-10-7(11)5-2-3-9-4-6(5)8(10)12/h5-6,9H,2-4H2,1H3
    • InChI Key: XCQZRPQNGXFZSW-UHFFFAOYSA-N
    • SMILES: C1NCCC2C(=O)N(C)C(=O)C12

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2

2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M204766-100mg
2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
768344-67-8
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$ 115.00 2022-06-04
TRC
M204766-500mg
2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
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M204766-1g
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$ 680.00 2022-06-04
Life Chemicals
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$694.0 2023-09-07
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F1908-1395-0.5g
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F1908-1395-1g
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$770.0 2023-09-07
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F1908-1395-2.5g
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$1679.0 2023-09-07
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F1908-1395-5g
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F1908-1395-10g
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2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Related Literature

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